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Compound of Interest

Compound Name: 3,3-Dicyclopropylpropan-1-amine
CAS No.: 1249856-01-6
Cat. No.: B1426160
Get Quote
. J

Executive Summary & ldentification

3,3-Dicyclopropylpropan-1-amine (CAS: 1249856-01-6) is a specialized aliphatic amine
building block utilized primarily in the synthesis of pharmaceutical candidates targeting G-
protein coupled receptors (GPCRs) and kinase inhibitors.[1][2] Structurally, it features a propyl
amine backbone geminally substituted with two cyclopropyl groups at the

-position. This steric bulk, combined with the unique electronic properties of the cyclopropyl
rings (high

-character), imparts distinct lipophilicity and metabolic stability profiles compared to linear alkyl
analogues.

This guide provides a comprehensive technical breakdown, focusing on its physicochemical
properties, predicted safety hazards based on structural activity relationships (SAR), and
rigorous handling protocols.

Chemical Identity Table[3][4][5]
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Property Data

CAS Number 1249856-01-6

Chemical Formula

Molecular Weight 139.24 g/mol

IUPAC Name 3,3-dicyclopropylpropan-1-amine
PubChem CID Referenced via CAS 1249856-01-6
SMILES C1CCi1C(CCN)c2ce2

Physical State Liquid (Standard Temperature & Pressure)
Predicted pKa ~10.5 (Primary Amine)

Safety Profile & Hazard Classification (GHS)

Warning: Specific toxicological data (LD50) for this exact isomer is limited in public registries.
The following safety profile is derived from Read-Across Methodology using structurally
homologous primary amines (e.g., Cyclopropylamine, 3-Cyclopropylpropan-1-amine). Treat this
compound as a Corrosive and Flammable substance until experimentally verified.

Core Hazard Statements (Predicted)

e H314: Causes severe skin burns and eye damage (Category 1B).
e H318: Causes serious eye damage (Category 1).
o H302: Harmful if swallowed (Acute Toxicity, Oral).

e H227/H226: Combustible or Flammable liquid (Flash point likely < 60°C).

Precautionary Protocols

o Corrosive Nature: The primary amine moiety is highly basic. Direct contact causes rapid
tissue necrosis.
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o Lachrymator Potential: Like many low-molecular-weight amines, vapors may cause severe
respiratory irritation and lacrimation.

» Incompatibility: Reacts violently with strong oxidizers, acid chlorides, and anhydrides.

Graphviz: Safety & Emergency Response Workflow
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Figure 1: Critical safety workflow for handling 3,3-Dicyclopropylpropan-1-amine in a research
setting.

Synthesis & Retrosynthetic Analysis

The synthesis of 3,3-dicyclopropylpropan-1-amine is non-trivial due to the need to install two
cyclopropyl rings on the same carbon. The most robust industrial route typically proceeds
through Dicyclopropyl Ketone.

Primary Synthetic Pathway (The "Ketone Route")

e Precursor Formation: Synthesis of Dicyclopropyl Ketone (CAS 1121-37-5) from

-butyrolactone via dimerization and decarboxylation.

¢ Chain Extension (Horner-Wadsworth-Emmons): Reaction of the ketone with a phosphonate
(e.g., cyanomethylphosphonate) to form the

-unsaturated nitrile.

¢ Reduction: Catalytic hydrogenation (e.g., Raney Ni or

) reduces both the alkene and the nitrile to the primary amine.

Graphviz: Retrosynthetic Logic
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Figure 2: Retrosynthetic analysis showing the disconnection to the commercially available
Dicyclopropyl Ketone.

Handling & Storage Protocols
Storage Conditions

o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere:Air-sensitive. Store under Argon or Nitrogen. Primary amines readily absorb

from the air to form carbamate salts, which appear as white crusts/solids.

o Container: Tightly sealed glass or Teflon containers. Avoid metals susceptible to corrosion.
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Experimental Handling (Step-by-Step)

o Preparation: Ensure all glassware is oven-dried. Purge the reaction vessel with Nitrogen.

» Dispensing: Use a glass syringe with a long needle to withdraw the liquid through a septum.
Avoid pouring to minimize vapor release.

e Quenching: If used as a reagent, quench excess amine with dilute HCl or Ammonium
Chloride solution in a well-ventilated hood.

» Waste Disposal: Segregate as "Basic Organic Waste". Do not mix with acidic waste streams
without neutralization to prevent exotherms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5344-20-7|4-Methylpentan-1-amine|BLD Pharm [bldpharm.com]
e 2.13887-74-6|3,7-Dimethyloctan-1-amine|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [3,3-Dicyclopropylpropan-1-amine: Technical
Characterization & Protocol Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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